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Compound of Interest

Compound Name: 2-Acetamido-5-nitrobenzoic acid

Cat. No.: B1581663

An In-Depth Technical Guide to 2-Acetamido-5-nitrobenzoic Acid

Introduction

2-Acetamido-5-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a
versatile intermediate in organic synthesis. Its molecular framework, featuring a carboxylic acid,
an acetamido group, and a nitro group, provides multiple reactive sites for chemical
modification. This trifunctional nature makes it a valuable building block in medicinal chemistry
and materials science. This guide offers a comprehensive overview of its chemical structure,
physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in
drug discovery and development.

Chemical Structure and Identification

The structure of 2-Acetamido-5-nitrobenzoic acid is defined by a benzoic acid core with an
acetamido group at the C2 position and a nitro group at the C5 position. The presence of the
electron-withdrawing nitro group and the ortho-acetamido group significantly influences the
molecule's electronic properties and reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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